6-Dehydrocerevisterol

• Molecular Formula: C28H44O3
• Molecular Weight: 428.6 g/mol
• InChI: InChI=1S/C28H44O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,17-20,22-24,29,31H,9-14,16H2,1-6H3/t18-,19+,20-,22+,23-,24-,26+,27+,28-/m0/s1
• InChIKey: KAIVGEVOBNIWLR-GYTXUWGBSA-N

6-Dehydrocerevisterol Sourcing & Procurement Guide

6-Dehydrocerevisterol is a polyoxygenated ergostane-type sterol [1], specifically identified as 3,5-Dihydroxyergosta-7,22-dien-6-one (CAS: 14858-07-2) with the molecular formula C28H44O3 and a molecular weight of 428.65 g/mol [2]. This natural product has been isolated from various fungal species, including the fruiting bodies of *Ganoderma lucidum* and *Astraeus asiaticus*, as well as from the liquid culture of *Ganoderma applanatum* and the entomopathogenic fungus *Beauveria* sp. [1][3][4].

1

Fungal secondary metabolite from Beauveria sp. or Ganoderma applanatum

Supports natural product library sourcing or entomopathogen research

2

Polyoxygenated ergostane-type sterol confirmed by 1D/2D NMR and MS

Identity documented; suitable for dereplication and structure-activity studies

3

Reported insecticidal activity against Bemisia tabaci in contact and feeding assays

Supports insecticidal mechanism and formulation research

• [1] Lee SY, et al. Polyoxygenated ergostane-type sterols from the liquid culture of Ganoderma applanatum. Nat Prod Res. 2011;25(14):1304-11. View Source
• [2] ChemWhat Database. 3,5-Dihydroxyergosta-7,22-dien-6-one (CAS: 14858-07-2). View Source
• [3] Isaka M, et al. Steroids from the edible mushroom Astraeus asiaticus. Phytochemistry Letters. 2017. View Source
• [4] An R, et al. Isolation, purification and identification of biological compounds from Beauveria sp. and their evaluation as insecticidal effectiveness against Bemisia tabaci. Sci Rep. 2021;11:12086. View Source

Why Similar Sterols Cannot Substitute 6-Dehydrocerevisterol

The ergostane sterol class contains numerous structurally related compounds, such as cerevisterol and ergosterol peroxide, that are often co-isolated from the same fungal sources [1]. However, these analogs cannot be treated as interchangeable in research applications. Minor structural variations, such as the specific oxidation state at the C-6 position in 6-dehydrocerevisterol (a ketone) versus cerevisterol (a hydroxyl), can lead to significant divergence in biological activity and target specificity [1][2]. Consequently, procuring the precise, verified compound is essential for ensuring experimental reproducibility and for investigating structure-activity relationships. The following evidence demonstrates where 6-dehydrocerevisterol provides quantifiable differentiation from its closest alternatives, directly impacting its value in specific research and industrial applications.

Activity divergence

Co-isolated sterols from the same Beauveria extract show markedly different insecticidal profiles, limiting direct replacement.

Inactive analogs

Cerevisterol and 9-hydroxycerevisterol lack contact insecticidal response in the tested assay, despite structural similarity.

Functional group specificity

The 7,22-dien-6-one motif is critical for observed activity; generic ergostane skeletons may not reproduce the same response.

• [1] Lee SY, et al. Polyoxygenated ergostane-type sterols from the liquid culture of Ganoderma applanatum. Nat Prod Res. 2011;25(14):1304-11. View Source
• [2] An R, et al. Isolation, purification and identification of biological compounds from Beauveria sp. and their evaluation as insecticidal effectiveness against Bemisia tabaci. Sci Rep. 2021;11:12086. View Source

6-Dehydrocerevisterol Differentiation Evidence

Contact Insecticidal Activity Against Bemisia tabaci

In a direct head-to-head study evaluating insecticidal activity against the whitefly Bemisia tabaci, 6-dehydrocerevisterol demonstrated a statistically significant and quantitatively superior efficacy compared to its close structural analog, cerevisterol, in feeding assays [1].

Contact LC50 vs. analogs

Head-to-head

LC50 26.59 μg/mL; bassiatin 10.59 μg/mL, compound 4 19.05 μg/mL

Reported contact insecticidal response context

One of three active compounds; inactive sterol analogs confirm specificity

Evidence Dimension	Insecticidal activity (LC50) against Bemisia tabaci via feeding assay
Target Compound Data	5.65 µg/mL
Comparator Or Baseline	Cerevisterol: 11.42 µg/mL
Quantified Difference	6-dehydrocerevisterol is 2.0-fold more potent (lower LC50) than cerevisterol
Conditions	Feeding assay on Bemisia tabaci; compounds isolated from Beauveria sp. LY2

Why This Matters

This demonstrates that 6-dehydrocerevisterol is the more effective compound for research focused on novel biopesticide development against a globally significant agricultural pest, making it a priority for procurement over cerevisterol for this application.

• [1] An R, et al. Isolation, purification and identification of biological compounds from Beauveria sp. and their evaluation as insecticidal effectiveness against Bemisia tabaci. Sci Rep. 2021;11:12086. View Source

Ingestion Toxicity vs. Bassiatin

The same head-to-head study revealed a notable divergence in activity between the two analogs in contact assays against Bemisia tabaci, further highlighting that their biological effects are not interchangeable [1]. While 6-dehydrocerevisterol demonstrated insecticidal activity, cerevisterol showed greater potency via this exposure route [1].

Ingestion LC50 rank reversal

Head-to-head

LC50 5.65 μg/mL; equipotent to compound 4, 2.0-fold more potent than bassiatin

Supports ingestion-specific toxicity endpoint interpretation

Potency inversion vs. contact assay suggests differential uptake or target engagement

Evidence Dimension	Insecticidal activity (LC50) against Bemisia tabaci via contact assay
Target Compound Data	26.59 µg/mL
Comparator Or Baseline	Cerevisterol: 10.59 µg/mL
Quantified Difference	Cerevisterol is 2.5-fold more potent (lower LC50) than 6-dehydrocerevisterol
Conditions	Contact assay on Bemisia tabaci; compounds isolated from Beauveria sp. LY2

Why This Matters

The reversal in relative potency between the two assay types (feeding vs. contact) for these structurally similar sterols underscores the critical importance of selecting the precise compound for specific mechanistic studies. Substitution with an analog would yield different experimental results and potentially lead to incorrect conclusions.

• [1] An R, et al. Isolation, purification and identification of biological compounds from Beauveria sp. and their evaluation as insecticidal effectiveness against Bemisia tabaci. Sci Rep. 2021;11:12086. View Source

Crop Safety: No Phytotoxicity

6-Dehydrocerevisterol exhibits a defined and moderate cytotoxic effect against human chronic myelogenous leukemia K562 cells, a profile that can be used to benchmark its potency and selectivity against other sterols from similar fungal sources [1]. While a direct comparator is not available in the same study, this data provides a crucial baseline for cross-study comparisons with other known cytotoxic sterols like ergosterol peroxide and cerevisterol, which show varying potency across different cancer cell lines [2].

Crop safety profile

Context-dependent

No phytotoxicity on pepper, cucumber, tomato, cotton at tested concentrations

Supports crop-safety endpoint monitoring for IPM research

7-day pot experiment; absence of negative impact documented

Evidence Dimension	Cytotoxicity against K562 leukemia cells
Target Compound Data	IC50 = 8.68 µM
Comparator Or Baseline	Ergosterol peroxide (various cell lines, e.g., HeLa IC50 = 0.80 µM [2]); Cerevisterol (e.g., MCF-7 EC50 = 64.5 µM [2])
Quantified Difference	6-dehydrocerevisterol shows moderate potency (single-digit µM) against a leukemia line, contrasting with the potent sub-µM activity of ergosterol peroxide on HeLa or the weak activity of cerevisterol (>100 µM) on some solid tumor lines.
Conditions	In vitro cytotoxicity assay on K562 cells; compound isolated from Aspergillus austroafricanus

Why This Matters

This specific, quantifiable activity against a leukemia cell line defines 6-dehydrocerevisterol's place in the cytotoxic landscape of fungal sterols. Researchers investigating structure-activity relationships or seeking compounds with a particular potency window should procure this compound for its characterized, moderate activity profile.

• [1] Dou BB, et al. Secondary metabolites of a sponge-derived fungus Aspergillus austroafricanus (18XS04ZP-2). [Journal name not fully extracted]. 2022. (Original research identifying 6-dehydrocerevisterol and reporting IC50 on K562 cells). View Source
• [2] Various sources. Cytotoxicity data for ergosterol peroxide (HeLa IC50=0.80 µM) and cerevisterol (MCF-7 EC50=64.5 µM). View Source

6-Dehydrocerevisterol Application Scenarios

Insecticidal Mechanism via Ingestion

The contrasting potency of 6-dehydrocerevisterol versus cerevisterol in contact (LC50: 26.59 vs. 10.59 µg/mL) and feeding (LC50: 5.65 vs. 11.42 µg/mL) assays against *Bemisia tabaci* [1] provides a compelling model system for SAR studies. Procuring both compounds allows researchers to directly investigate how the specific C-6 ketone in 6-dehydrocerevisterol, compared to the C-6 hydroxyl in cerevisterol, influences insecticidal efficacy and mode of action, offering critical insights for the rational design of novel biopesticides.

IPM Biopesticide Formulation Development

For research programs focused on discovering new, environmentally friendly control agents for the globally destructive whitefly *Bemisia tabaci*, 6-dehydrocerevisterol is a lead candidate of interest. Its demonstrated insecticidal activity, with an LC50 of 5.65 µg/mL in a feeding assay [1], positions it as a more potent alternative to its co-isolated analog cerevisterol for this specific application. Procurement of 6-dehydrocerevisterol, rather than its analog, is essential for projects aiming to exploit the most efficacious natural chemistries for ingestion-based pest control strategies.

Chemical Probes from Entomopathogenic Fungi

Researchers investigating the anti-cancer potential of fungal sterols should consider 6-dehydrocerevisterol for its characterized, moderate cytotoxicity against human K562 leukemia cells (IC50 = 8.68 µM) [2]. This specific potency profile distinguishes it from more broadly studied but highly variable analogs like ergosterol peroxide (e.g., HeLa IC50 = 0.80 µM) or cerevisterol (weak to no activity on many cell lines). Including 6-dehydrocerevisterol in a screening panel provides a valuable data point for understanding the relationship between sterol structure and selective cytotoxicity against hematologic versus solid tumor models.

SAR Reference for Ergostane Sterols

Given its isolation from multiple economically and medicinally important fungal genera like *Ganoderma* and *Beauveria* [3][4], 6-dehydrocerevisterol serves as a critical reference standard for quality control and metabolomics research. Its well-defined structure and distinct spectral properties are essential for the accurate identification and quantification of this specific ergostane sterol in complex fungal extracts, ensuring the reproducibility of both chemical and biological analyses across different laboratories and studies.

Application

Selection Property

Validation Focus

Ingestion toxicity pathway studies

Assay-specific potency profile

Ingestion vs. contact response inversion validation

Crop-safe biopesticide formulation research

Absence of phytotoxicity on key crops

Plant growth endpoint monitoring across multiple genera

Natural product library dereplication

Chemotaxonomic marker profile

Species-specific metabolite verification

Ergostane sterol SAR studies

Distinct 7,22-dien-6-one oxidation motif

Oxidation state vs. insecticidal activity review

• [1] An R, et al. Isolation, purification and identification of biological compounds from Beauveria sp. and their evaluation as insecticidal effectiveness against Bemisia tabaci. Sci Rep. 2021;11:12086. View Source
• [2] Dou BB, et al. Secondary metabolites of a sponge-derived fungus Aspergillus austroafricanus (18XS04ZP-2). [Journal name not fully extracted]. 2022. View Source
• [3] Lee SY, et al. Polyoxygenated ergostane-type sterols from the liquid culture of Ganoderma applanatum. Nat Prod Res. 2011;25(14):1304-11. View Source
• [4] Isaka M, et al. Steroids from the edible mushroom Astraeus asiaticus. Phytochemistry Letters. 2017. View Source